Cas no 1804415-40-4 (Methyl 6-cyano-2-methyl-3-nitrobenzoate)

• Product Name: Methyl 6-cyano-2-methyl-3-nitrobenzoate
• CAS No: 1804415-40-4
• MF: C₁₀H₈N₂O₄
• MW: 220.181522369385
• CID: 4951431
• Update Time: 2025-05-21

Methyl 6-cyano-2-methyl-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-cyano-2-methyl-3-nitrobenzoate

• Inchi： 1S/C10H8N2O4/c1-6-8(12(14)15)4-3-7(5-11)9(6)10(13)16-2/h3-4H,1-2H3
• InChI Key： QLHFJWZFVNCHJF-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C#N)=CC=C(C=1C)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• XLogP3: 1.7
• Topological Polar Surface Area: 95.9

Additional information on Methyl 6-cyano-2-methyl-3-nitrobenzoate

Comprehensive Overview of Methyl 6-cyano-2-methyl-3-nitrobenzoate (CAS No. 1804415-40-4)

Methyl 6-cyano-2-methyl-3-nitrobenzoate (CAS No. 1804415-40-4) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, methyl ester, and nitro substituent, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science. The demand for high-purity Methyl 6-cyano-2-methyl-3-nitrobenzoate has surged, aligning with trends in precision medicine and sustainable chemistry.

The compound’s CAS number 1804415-40-4 serves as a critical identifier in regulatory and commercial databases, ensuring accurate tracking in global supply chains. Recent studies highlight its role in developing novel heterocyclic compounds, a hot topic in medicinal chemistry. Users often search for "synthesis of Methyl 6-cyano-2-methyl-3-nitrobenzoate" or "applications of nitrated benzoate derivatives," reflecting its relevance in academic and industrial labs. Its stability under controlled conditions and compatibility with green solvents also align with the growing focus on environmentally friendly synthesis.

From a technical perspective, Methyl 6-cyano-2-methyl-3-nitrobenzoate exhibits distinct spectroscopic properties, such as characteristic IR absorption bands for the nitro and cyano groups, facilitating its identification. Analytical methods like HPLC and NMR are commonly employed to verify its purity, a key concern for buyers. Discussions on platforms like ResearchGate often emphasize "scaling up production" and "optimizing yield," addressing practical challenges in large-scale applications.

The compound’s versatility extends to collaborations with catalysis research, where its electron-withdrawing groups enhance reaction efficiencies. Innovations in flow chemistry and microwave-assisted synthesis have further streamlined its preparation, reducing energy consumption—a priority for sustainable labs. Searches for "buy Methyl 6-cyano-2-methyl-3-nitrobenzoate" often correlate with suppliers offering GMP-grade or custom synthesis services, underscoring its commercial viability.

In summary, Methyl 6-cyano-2-methyl-3-nitrobenzoate (CAS No. 1804415-40-4) bridges academic curiosity and industrial innovation. Its multifaceted applications, coupled with advancing synthetic technologies, position it as a compound of enduring significance in modern chemistry.